Cas no 1261982-09-5 (2-chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid)

• Product Name: 2-chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid
• CAS No: 1261982-09-5
• MF: C₁₈H₁₈ClNO₄S
• MW: 379.85782289505
• MDL: MFCD18323252
• CID: 1219766
• PubChem ID: 53229073
• Update Time: 2025-05-22

2-chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid
• DTXSID30692391
• MFCD18323252
• 3-Chloro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261982-09-5
• 2-Chloro-4-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
• 2-CHLORO-4-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID

• MDL： MFCD18323252
• Inchi： 1S/C18H18ClNO4S/c19-17-12-14(6-9-16(17)18(21)22)13-4-7-15(8-5-13)25(23,24)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11H2,(H,21,22)
• InChI Key： HSZUUWAOJMTVFU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 379.0645069g/mol
• Monoisotopic Mass: 379.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid

Comprehensive Overview of 2-Chloro-4-(4-Piperidin-1-ylsulfonylphenyl)benzoic Acid (CAS No. 1261982-09-5)

2-Chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid (CAS No. 1261982-09-5) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound features a unique molecular structure combining a benzoic acid backbone with a piperidin-1-ylsulfonylphenyl moiety, making it a subject of interest for drug discovery and material science applications. Researchers often explore its synthetic pathways, physicochemical properties, and biological activity, particularly in modulating enzyme interactions or as a precursor for advanced materials.

The compound's chemical stability and solubility profile are critical for its applications. With a molecular weight of 379.86 g/mol, 2-Chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory handling. Its chloro-substituted aromatic ring and sulfonamide group contribute to its reactivity, enabling derivatization for targeted research purposes. These properties align with current trends in small-molecule drug development and high-throughput screening.

In pharmaceutical research, CAS 1261982-09-5 is investigated for its potential as a kinase inhibitor scaffold or GPCR modulator, addressing growing demand for precision therapeutics. The piperidine-sulfonyl moiety is particularly noteworthy, as it mimics structural motifs found in FDA-approved drugs targeting neurological and inflammatory conditions. This connection to drug repurposing and fragment-based drug design makes it relevant to modern medicinal chemistry challenges.

The compound's role in material science is equally compelling. Its aromatic system and functional groups allow for integration into organic semiconductors or metal-organic frameworks (MOFs), areas gaining traction in renewable energy and sensor technologies. Researchers are exploring its thermal stability and electronic properties for next-generation optoelectronic devices, responding to industry needs for sustainable materials.

Quality control of 2-Chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid typically involves HPLC purity analysis and spectroscopic characterization (NMR, MS). Suppliers emphasize batch-to-batch consistency, as impurities could impact research outcomes—a critical consideration for laboratories validating structure-activity relationships. Storage recommendations usually suggest anhydrous conditions at -20°C to preserve the compound's integrity over time.

From a commercial perspective, CAS 1261982-09-5 caters to niche markets in contract research organizations and academic institutions. Pricing reflects its specialized nature, with procurement options ranging from milligram-scale for preliminary studies to bulk quantities for industrial applications. The compound's patent landscape and regulatory status vary by region, requiring due diligence for cross-border research collaborations.

Emerging applications include its use as a fluorescent probe precursor or crystallization additive—areas gaining attention in bioimaging and pharmaceutical formulation. These developments align with broader scientific priorities like theragnostic agents and drug delivery systems, positioning 2-Chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid as a versatile research tool.

Environmental and safety assessments indicate standard laboratory precautions suffice for handling this compound. While not classified as hazardous under GHS criteria, researchers should employ proper ventilation and personal protective equipment during manipulation—best practices reflecting current laboratory safety protocols and green chemistry principles.

The synthesis of 2-Chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid typically involves multi-step organic reactions, with published protocols emphasizing atom economy and catalytic methods. Recent literature explores microwave-assisted synthesis to improve yield and reduce reaction times—an approach resonating with sustainable chemistry initiatives.

Analytical challenges associated with this compound often revolve around isomeric purity and residual solvent analysis. Advanced techniques like chiral HPLC or LC-MS/MS may be employed depending on research requirements, reflecting the compound's complexity and the precision needed in contemporary chemical analysis.

In conclusion, 2-Chloro-4-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid (CAS No. 1261982-09-5) represents a valuable chemical entity bridging multiple scientific disciplines. Its structural features and adaptable chemistry continue to inspire research across drug discovery, material innovation, and analytical method development, ensuring its relevance in evolving scientific landscapes.